Cas no 2228527-55-5 (2-2-(morpholin-4-yl)ethylbutanedioic acid)

• Product Name: 2-2-(morpholin-4-yl)ethylbutanedioic acid
• CAS No: 2228527-55-5
• Molecular Formula: C₁₀H₁₇NO₅
• Molecular Weight: 231.245683431625
• CID: 5947057
• PubChem ID: 18446311

2-2-(morpholin-4-yl)ethylbutanedioic acid Properties

Names and Identifiers

• 2-2-(morpholin-4-yl)ethylbutanedioic acid
• EN300-1785863
• 2228527-55-5
• 2-[2-(morpholin-4-yl)ethyl]butanedioic acid

• InChIKey： WIOVYLWDUHDLJV-UHFFFAOYSA-N
• Inchi： 1S/C10H17NO5/c12-9(13)7-8(10(14)15)1-2-11-3-5-16-6-4-11/h8H,1-7H2,(H,12,13)(H,14,15)
• SMILES： O1CCN(CC1)CCC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 231.11067264g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 231.11067264g/mol
• Heavy Atom Count: 16
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids